N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-[4-(2-methoxyethylcarbamoyl)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-13-3-5-15(6-4-13)18(22)20-16-9-7-14(8-10-16)17(21)19-11-12-23-2/h3-10H,11-12H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: ONRMUNBTADTGPD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)NCCOC

Description

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide, also known as ME0328, is a small molecule inhibitor that targets the protein kinase CHK1. CHK1 is a key regulator of the DNA damage response pathway and plays a critical role in cell cycle checkpoint activation, DNA repair, and apoptosis. Inhibition of CHK1 has been shown to sensitize cancer cells to DNA-damaging agents, making it a promising target for cancer therapy.

Mechanism of Action

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide inhibits CHK1 by binding to its ATP-binding site, thereby preventing its phosphorylation and activation. This leads to the accumulation of DNA damage and the activation of cell death pathways in cancer cells.
Biochemical and Physiological Effects:
N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide has been shown to induce DNA damage and cell death in cancer cells, while sparing normal cells. This is likely due to the fact that cancer cells are more reliant on the DNA damage response pathway for survival than normal cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide is its ability to sensitize cancer cells to DNA-damaging agents, making it a promising candidate for combination therapy. However, one limitation is its specificity for CHK1, which may limit its efficacy in certain types of cancer.

Future Directions

For N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide include the development of more potent and selective inhibitors of CHK1, as well as the identification of biomarkers that can predict response to treatment. In addition, the combination of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide with other targeted therapies may further enhance its efficacy in cancer treatment.

Synthesis Methods

The synthesis of N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide involves several steps, including the reaction of 4-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with N-(2-methoxyethyl)glycine to form the corresponding amide. The final step involves the reaction of the amide with 4-aminobenzoyl chloride to form N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide.

Scientific Research Applications

N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide has been extensively studied in preclinical models of cancer, where it has been shown to enhance the efficacy of DNA-damaging agents such as ionizing radiation and chemotherapy. In addition, N-(4-{[(2-methoxyethyl)amino]carbonyl}phenyl)-4-methylbenzamide has been shown to inhibit the growth of cancer cells both in vitro and in vivo.